Cas no 1261930-80-6 (4-(2,6-Difluorophenyl)-3-methoxybenzoic acid)

• Product Name: 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid
• CAS No: 1261930-80-6
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320048
• CID: 2764247
• PubChem ID: 53225962
• Update Time: 2025-10-29

4-(2,6-Difluorophenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320048
• DTXSID20689694
• 4-(2,6-DIFLUOROPHENYL)-3-METHOXYBENZOIC ACID
• 1261930-80-6
• 2',6'-Difluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid, 95%
• 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid

• MDL： MFCD18320048
• Inchi： 1S/C14H10F2O3/c1-19-12-7-8(14(17)18)5-6-9(12)13-10(15)3-2-4-11(13)16/h2-7H,1H3,(H,17,18)
• InChI Key： KEALIUNRGNDKTB-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC(C(=O)O)=CC=1OC)F

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid

Introduction to 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid (CAS No. 1261930-80-6)

4-(2,6-Difluorophenyl)-3-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261930-80-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a unique structural motif comprising a 2,6-difluorophenyl group and a 3-methoxy substituent, which endows it with distinct chemical and pharmacological properties. The compound's molecular structure suggests potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The significance of 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid lies in its structural features that may contribute to its biological activity. The presence of fluorine atoms at the 2,6-difluorophenyl position is known to enhance metabolic stability and binding affinity, while the 3-methoxy group can influence electronic properties and interactions with biological targets. These characteristics make it a valuable scaffold for designing molecules with improved pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that fluorine substitution can significantly alter the bioavailability and efficacy of small-molecule drugs. In this context, 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid represents a promising candidate for further exploration in medicinal chemistry.

Research published in peer-reviewed journals has begun to explore the potential applications of this compound. One notable study investigated its role as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The 2,6-difluorophenyl moiety was found to enhance binding affinity to target proteins, while the 3-methoxybenzoic acid backbone provided stability and solubility advantages. These findings suggest that modifications based on this scaffold could lead to more effective therapeutic agents.

Another area of interest is the use of 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid in the development of antimicrobial agents. Fluorinated benzoic acids have shown promise in combating resistant bacterial strains due to their ability to disrupt bacterial cell wall synthesis and metabolic pathways. Preliminary experiments have indicated that derivatives of this compound exhibit potent activity against Gram-positive bacteria, making them a potential alternative to conventional antibiotics.

The synthesis of 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination and methylation steps. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.

In terms of pharmacological evaluation, 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid has been tested in various in vitro assays to assess its biological activity. Initial results suggest that it demonstrates moderate inhibitory effects on certain enzymes implicated in diseases such as diabetes and neurodegeneration. Further studies are needed to elucidate its mechanism of action and identify potential therapeutic applications.

The compound's physicochemical properties also make it an interesting subject for formulation development. Its solubility profile can be tailored through structural modifications, which is essential for creating effective drug formulations. Researchers are exploring various solubilization techniques, including co-solvency methods and prodrug strategies, to enhance its bioavailability.

From an industrial perspective, the demand for specialized intermediates like 4-(2,6-Difluorophenyl)-3-methoxybenzoic acid is expected to grow as pharmaceutical companies continue to seek innovative molecular scaffolds for drug development. The compound's unique structural features offer a rich platform for medicinal chemists to design next-generation therapeutics with improved efficacy and safety profiles.

In conclusion,4-(2,6-Difluorophenyl)-3-methoxybenzoic acid (CAS No. 1261930-80-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of fluorinated aromatic groups and methoxy-substituted benzoic acid backbone positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts aim to fully exploit its pharmacological properties and translate them into clinical applications that address unmet medical needs.